Cas no 1806613-52-4 (Ethyl 2-(3-chloro-2-oxopropyl)-4-ethylbenzoate)

• Product Name: Ethyl 2-(3-chloro-2-oxopropyl)-4-ethylbenzoate
• CAS No: 1806613-52-4
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 4958531
• Update Time: 2025-07-02

Ethyl 2-(3-chloro-2-oxopropyl)-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloro-2-oxopropyl)-4-ethylbenzoate

• Inchi： 1S/C14H17ClO3/c1-3-10-5-6-13(14(17)18-4-2)11(7-10)8-12(16)9-15/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： FTTXNWHQDHIQLR-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C=CC=1C(=O)OCC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-4-ethylbenzoate

Comprehensive Overview of Ethyl 2-(3-chloro-2-oxopropyl)-4-ethylbenzoate (CAS No. 1806613-52-4)

Ethyl 2-(3-chloro-2-oxopropyl)-4-ethylbenzoate (CAS No. 1806613-52-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This ester derivative, characterized by its unique chloro and ketone functional groups, serves as a versatile building block in the development of complex molecules. Researchers and industry professionals are increasingly exploring its potential due to its structural flexibility and reactivity, which make it valuable for applications in drug discovery and material science.

The compound's molecular structure features an ethyl benzoate core substituted with a 3-chloro-2-oxopropyl group at the 2-position and an ethyl group at the 4-position. This arrangement imparts distinct physicochemical properties, such as moderate polarity and stability under controlled conditions. Its CAS number 1806613-52-4 is a critical identifier for regulatory and procurement purposes, ensuring precise communication across global supply chains. Recent studies highlight its role in synthesizing bioactive molecules, particularly in the context of targeted drug delivery systems and enzyme inhibitors.

In the context of current trends, Ethyl 2-(3-chloro-2-oxopropyl)-4-ethylbenzoate aligns with the growing demand for sustainable chemistry and green synthesis methodologies. As industries strive to reduce environmental impact, this compound's potential for atom-efficient reactions and compatibility with catalytic processes is being actively investigated. Questions such as "How to optimize the synthesis of 1806613-52-4?" or "What are the applications of ethyl benzoate derivatives in medicine?" reflect common user inquiries, underscoring the need for detailed technical resources.

From a commercial perspective, the compound's relevance extends to high-value chemical manufacturing, where precision and purity are paramount. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its quality, addressing concerns about batch consistency—a frequent topic in pharmaceutical forums. Additionally, its role in peptide modification and ligand design has sparked interest among biochemists exploring novel therapeutic agents.

Looking ahead, advancements in computational chemistry are expected to further elucidate the compound's reactivity patterns, enabling more efficient molecular docking simulations. This aligns with broader industry shifts toward AI-driven drug discovery, where compounds like Ethyl 2-(3-chloro-2-oxopropyl)-4-ethylbenzoate serve as key test cases for predictive modeling. As research continues, its integration into bioconjugation strategies and prodrug development may unlock new frontiers in personalized medicine.

In summary, CAS No. 1806613-52-4 represents a compelling subject for both academic and industrial research, bridging gaps between organic synthesis and cutting-edge applications. Its multifaceted utility ensures sustained relevance in an evolving scientific landscape, driven by innovation and interdisciplinary collaboration.